Cas no 39248-93-6 (Benzenecarbothioic acid, 4-methyl-, S-(4-chlorophenyl) ester)

Benzenecarbothioic acid, 4-methyl-, S-(4-chlorophenyl) ester structure
39248-93-6 structure
Product Name:Benzenecarbothioic acid, 4-methyl-, S-(4-chlorophenyl) ester
CAS No:39248-93-6
MF:C14H11ClOS
MW:262.754541635513
CID:1502441
Update Time:2024-08-23

Benzenecarbothioic acid, 4-methyl-, S-(4-chlorophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioic acid, 4-methyl-, S-(4-chlorophenyl) ester
    • Inchi: 1S/C14H11ClOS/c1-10-2-4-11(5-3-10)14(16)17-13-8-6-12(15)7-9-13/h2-9H,1H3
    • InChI Key: RQUWPTRSNMRUHZ-UHFFFAOYSA-N
    • SMILES: C1(C(SC2=CC=C(Cl)C=C2)=O)=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 262.02203

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Melting Point: 119-120 °C(Solv: acetone (67-64-1))
  • Boiling Point: 375.6±42.0 °C(Predicted)
  • PSA: 17.07
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